Cas no 1795142-11-8 ((E)-N-Methylcinnamylamine-d3)

• Product Name: (E)-N-Methylcinnamylamine-d3
• CAS No: 1795142-11-8
• CID: 4552831
• Update Time: 2025-05-21

(E)-N-Methylcinnamylamine-d3 Chemical and Physical Properties

Names and Identifiers

• (E)-N-Methylcinnamylamine-d3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-N-Methylcinnamylamine-d3

Introduction to (E)-N-Methylcinnamylamine-d3 (CAS No. 1795142-11-8)

(E)-N-Methylcinnamylamine-d3, also known by its CAS registry number 1795142-11-8, is a specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cinnamylamine, with the addition of a methyl group and deuterium isotopes, making it a valuable tool in various research and industrial applications. Recent studies have highlighted its potential in drug development, material synthesis, and analytical chemistry, underscoring its importance in modern scientific research.

The structural characterization of (E)-N-Methylcinnamylamine-d3 reveals a conjugated system that contributes to its unique electronic properties. The presence of the methyl group enhances its stability, while the deuterium isotopes provide opportunities for studying kinetic isotope effects in chemical reactions. These features make it an ideal candidate for exploring reaction mechanisms and optimizing synthetic pathways in organic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient production of (E)-N-Methylcinnamylamine-d3. Researchers have employed catalytic asymmetric synthesis and microwave-assisted techniques to achieve high yields and enantioselectivity. These innovations not only improve the scalability of production but also pave the way for its application in large-scale manufacturing processes.

In terms of applications, (E)-N-Methylcinnamylamine-d3 has demonstrated remarkable potential in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has been exploited in creating novel catalysts for industrial processes. Additionally, its role as a precursor in polymer synthesis has been explored, offering possibilities for the creation of high-performance polymers with tailored properties.

The integration of (E)-N-Methylcinnamylamine-d3 into drug discovery programs has also yielded promising results. Its structural versatility allows for the design of bioactive molecules with enhanced pharmacokinetic profiles. Recent studies have focused on its use as a building block for developing anti-cancer agents, leveraging its ability to target specific cellular pathways.

Looking ahead, the continued exploration of (E)-N-Methylcinnamylamine-d3's properties is expected to unlock new avenues for innovation across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in advancing both fundamental research and industrial applications.